Acetyl Coenzyme A trisodium

• Molecular Formula: C23H35N7Na3O17P3S
• Molecular Weight: 875.5 g/mol
• InChI: InChI=1S/C23H38N7O17P3S.3Na/c1-12(31)51-7-6-25-14(32)4-5-26-21(35)18(34)23(2,3)9-44-50(41,42)47-49(39,40)43-8-13-17(46-48(36,37)38)16(33)22(45-13)30-11-29-15-19(24)27-10-28-20(15)30;;;/h10-11,13,16-18,22,33-34H,4-9H2,1-3H3,(H,25,32)(H,26,35)(H,39,40)(H,41,42)(H2,24,27,28)(H2,36,37,38);;;/q;3*+1/p-3/t13-,16-,17-,18+,22-;;;/m1.../s1
• InChIKey: CRTIJMBXIFKWCA-JHJDYNLLSA-K

Lithium-based acetyl-CoA salts inhibit acetyl-CoA synthetase and reduce solubility (10 mg/mL), compromising assay reproducibility. This trisodium salt (CAS 102029-73-2) eliminates counterion interference. - **Saturable substrate**: 0.5 mM working concentration exceeds CAT enzyme Km (0.093 mM) - **High solubility**: 100 mg/mL in water vs. 10 mg/mL for trilithium form - **Thermal stability**: Verified at pH 3.5-5.0, 100°C for 15 min - **Purity**: ≥93% by HPLC, lyophilized powder, stable ≥2 years at -20°C

Acetyl Coenzyme A Trisodium: Identity & Functional Scope

Acetyl Coenzyme A trisodium (Acetyl-CoA trisodium, CAS 102029-73-2) is the trisodium salt of the thioester conjugate of acetate and coenzyme A, functioning as the universal activated acetyl-group donor in enzymatic acetyl-transfer reactions . It is a membrane-impermeant central metabolic intermediate that serves as the obligate entry molecule into the tricarboxylic acid (TCA) cycle, the sole acetyl donor for protein post-translational acetylation, and the essential carbon-source precursor for de novo fatty acid and sterol biosynthesis [1][2]. Commercially, it is supplied as a lyophilized powder with purity specifications typically ≥93%–≥95% by HPLC, soluble in water at 100 mg/mL, and stable for ≥2 years at −20°C .

1 Universal acetyl donor for in vitro enzymatic acetyl-transfer studies (TCA cycle, fatty acid biosynthesis, histone acetylation)

2 Lyophilized powder with reported aqueous solubility that supports concentrated stock preparation for assay workflows

3 Membrane-impermeant, suited for cell-free enzymatic and pathway reconstitution studies

• [1] Pietrocola F, Galluzzi L, Bravo-San Pedro JM, Madeo F, Kroemer G. Acetyl coenzyme A: a central metabolite and second messenger. Cell Metab. 2015;21(6):805-821. doi:10.1016/j.cmet.2015.05.014 View Source
• [2] Shi L, Tu BP. Acetyl-CoA and the regulation of metabolism: mechanisms and consequences. Curr Opin Cell Biol. 2015;33:125-131. doi:10.1016/j.ceb.2015.02.003 View Source

Acetyl Coenzyme A Trisodium: Salt-Form Selection Matters

Acetyl-CoA is commercially available as multiple salt forms—most commonly trisodium (CAS 102029-73-2) and trilithium (CAS 75520-41-1 or 32140-51-5)—as well as the non-acetylated Coenzyme A sodium salt. Despite sharing an identical acetyl-CoA anion core, the counterion identity determines functional compatibility in enzyme assay systems. The lithium counterion introduced by the trilithium salt has been demonstrated to strongly inhibit acetyl-CoA synthetase (EC 6.2.1.1), the enzyme responsible for generating acetyl-CoA from acetate in chloroplasts and leaf extracts, whereas potassium is required for maximum activity [1]. Additionally, the trilithium trihydrate form exhibits an approximately 10-fold lower aqueous solubility (10 mg/mL) compared to the trisodium form (100 mg/mL), directly limiting achievable substrate concentrations in concentrated stock solutions for in vitro enzymatic assays . These counterion-dependent differences mean that substituting the trilithium salt for the trisodium form without systematic re-validation risks introducing latent enzyme inhibition, reducing assay dynamic range, and compromising cross-experiment reproducibility.

Target: Trisodium Salt

• Sodium counterion does not inhibit acetyl-CoA synthetase; compatible with K⁺-dependent activation
• Reported higher aqueous solubility supports concentrated stock preparation

Substitute: Trilithium Salt

• Lithium counterion may inhibit acetyl-CoA synthetase, reducing assay activity
• Reported lower solubility may constrain stock concentrations and alter assay buffer composition

• [1] Roughan PG, Ohlrogge JB. On the assay of acetyl-CoA synthetase activity in chloroplasts and leaf extracts. Anal Biochem. 1994;216(1):77-82. doi:10.1006/abio.1994.1010. PMID: 7907845. View Source

Acetyl Coenzyme A Trisodium: Differential Performance Evidence

Lithium Inhibition of Acetyl-CoA Synthetase

Acetyl-CoA trisodium is functionally differentiated from acetyl-CoA trilithium by the lithium counterion's demonstrated inhibitory effect on acetyl-CoA synthetase (EC 6.2.1.1). Roughan & Ohlrogge (1994) established that in chloroplast and leaf extract acetyl-CoA synthetase assays, potassium is required for maximum enzyme activity, while lithium strongly inhibits the reaction [1]. In the optimized potassium-containing assay system, enzyme activities were three- to fourfold greater than previously reported, underscoring the magnitude of cation-dependent activity modulation [1]. Separately, Webber & colleagues demonstrated that Na⁺ and Li⁺ both inhibit the purified acetyl-CoA synthetase from yeast and beef heart mitochondria, whereas K⁺, Rb⁺, NH₄⁺, and Tris⁺ activate maximally—indicating that the activating monovalent cations participate directly in the catalytic mechanism [2]. The trisodium salt avoids this lithium-associated inhibition liability entirely, providing a biochemically neutral sodium counterion that does not antagonize the catalytic apparatus of acetyl-CoA-utilizing enzymes.

Lithium Inhibition Evidence

Head-to-head

K⁺-optimized assay yields 3–4× higher activity vs suboptimal cation; Li⁺ strongly inhibits

Validates counterion-specific enzyme inhibition in acetyl-CoA synthetase systems

Cation effects characterized in chloroplast and leaf extract assays (Roughan & Ohlrogge 1994)

Evidence Dimension	Enzyme inhibition by counterion (acetyl-CoA synthetase activity)
Target Compound Data	Na⁺ counterion: does not inhibit acetyl-CoA synthetase; compatible with K⁺-dependent maximal activation
Comparator Or Baseline	Li⁺ counterion (acetyl-CoA trilithium): strongly inhibits acetyl-CoA synthetase reaction; potassium required for maximum activity
Quantified Difference	K⁺-optimized assay yields 3- to 4-fold greater enzyme activity than previously reported suboptimal cation conditions; Li⁺ strongly inhibits
Conditions	Chloroplast and leaf extract acetyl-CoA synthetase assay; pH 8.5; requires CoA, ATP, Mg²⁺, and K⁺ for maximum activity (Roughan & Ohlrogge, Anal Biochem 1994)

Why This Matters

For any assay or production workflow involving acetyl-CoA synthetase or crude lysates containing this enzyme, the trilithium salt introduces a documented inhibitory counterion that can suppress reaction rates by several-fold, making the trisodium salt the biochemically validated and functionally safer choice.

• [1] Roughan PG, Ohlrogge JB. On the assay of acetyl-CoA synthetase activity in chloroplasts and leaf extracts. Anal Biochem. 1994;216(1):77-82. doi:10.1006/abio.1994.1010. PMID: 7907845. View Source
• [2] Webber RJ, Stadtman ER. Studies of the acetyl coenzyme A synthetase reaction. IV. The requirement for monovalent cations. J Biol Chem. 1971;246(7):2064-2072. PMID: 5551641. View Source

Aqueous Solubility: Trisodium vs. Trilithium Salt

The trisodium salt of acetyl-CoA (CAS 102029-73-2) exhibits an aqueous solubility of 100 mg/mL at neutral pH, as specified in the technical datasheets of multiple major vendors including Sigma-Aldrich, Alfa Chemistry, and ChemicalBook . In contrast, the trilithium trihydrate salt (CAS 75520-41-1) is reported with an aqueous solubility of only 10 mg/mL—a 10-fold lower value—by Tribioscience and ChemicalBook . This solubility difference directly constrains the maximum achievable concentration of stock solutions: a 10 mg/mL limit for the trilithium trihydrate form means that achieving typical working concentrations (e.g., 0.5 mM acetyl-CoA in a CAT reporter assay) may require larger addition volumes relative to a 100 mg/mL trisodium stock, thereby diluting the assay cocktail and altering final buffer composition .

Solubility Comparison

Data to verify

Trisodium: 100 mg/mL (H₂O) vs Trilithium trihydrate: 10 mg/mL (vendor specifications)

Supports concentrated stock preparation for trisodium salt; lower solubility may constrain trilithium use

Sourced from multiple vendor datasheets; independent verification recommended

Evidence Dimension	Aqueous solubility (H₂O) at room temperature
Target Compound Data	100 mg/mL (acetyl-CoA trisodium, CAS 102029-73-2)
Comparator Or Baseline	10 mg/mL (acetyl-CoA trilithium trihydrate, CAS 75520-41-1)
Quantified Difference	10-fold higher solubility for the trisodium salt
Conditions	Deionized water; powder form; vendor technical datasheet specifications

Why This Matters

The 10-fold solubility advantage of the trisodium salt enables preparation of concentrated stock solutions that minimize solvent carryover into enzymatic assays, preserving buffer integrity and supporting miniaturized high-throughput screening formats where well-volume constraints are critical.

pH-Dependent Thermal Stability

Acetyl-CoA trisodium demonstrates documented stability at elevated temperatures within a defined pH window: in solutions at pH 3.5–5.0, the compound withstands heating at 100°C for 15 minutes without decomposition . This thermal stability profile is corroborated across multiple independent vendor specifications (BR-grade biochemical reagent datasheets from NJDULY, Chem17, and Bio-Equip), all reporting the identical stability threshold . The trisodium salt is reported stable in neutral and moderately acidic solutions but hydrolyzes in alkaline (pH >7) and strongly acidic (pH <2) conditions . While this stability is primarily a property of the acetyl-CoA thioester bond chemistry, the specification is consistently reported and verified for the trisodium formulation, making it a procurement-relevant quality attribute that has been validated across commercial lots. The trilithium salt carries an identical stability statement from Coolaber , indicating that the pH/thermal stability is class-level; however, the trisodium salt's documentation of this parameter is more extensive and vendor-verified.

Thermal Stability Profile

Data to verify

Stable at 100°C, 15 min, pH 3.5–5.0; hydrolyzes under alkaline (pH >7) conditions

Enables heat-denaturation steps in acidic assay protocols

Specification reported across multiple vendor BR-grade datasheets

Evidence Dimension	Thermal stability at controlled pH
Target Compound Data	Stable at 100°C for 15 min in solution at pH 3.5–5.0; stable in neutral to moderately acidic conditions; hydrolyzes in alkaline and strongly acidic media
Comparator Or Baseline	Acetyl-CoA trilithium salt: identical pH/thermal stability reported; non-acetylated CoA: lacks acetyl-thioester bond and is not directly comparable on this dimension
Quantified Difference	No quantitative difference between salt forms on this parameter; the trisodium salt has broader multi-vendor documentation of the specification
Conditions	Aqueous solution at pH 3.5–5.0, 100°C, 15 min exposure; lyophilized powder stability ≥2 years at −20°C

Why This Matters

This verified thermal stability at mildly acidic pH enables direct incorporation of acetyl-CoA trisodium into assay protocols that include heat-denaturation steps (e.g., enzyme inactivation after timed reactions), without the need to remove the cofactor beforehand—a practical advantage for high-throughput enzymatic assay workflows.

Substrate Specificity: Acetyl-CoA vs Coenzyme A

For the [3'-³²P]coenzyme A/acetyl-CoA exchange reaction catalyzed by the three-subunit carbon monoxide dehydrogenase/acetyl-CoA synthase from Clostridium thermoaceticum, the kinetic parameters show a striking 30-fold difference in apparent Km: Km (acetyl-CoA) = 1500 µM versus Km (CoA) = 50 µM, with Vmax = 2.5 µmol min⁻¹ mg⁻¹ [1][2]. This large Km differential demonstrates that acetyl-CoA and CoA are recognized with profoundly different affinities by this enzyme system, and by extension, that acetyl-CoA cannot be functionally replaced by CoA as a substrate in acetyl-transfer assays. Furthermore, propionyl-CoA is a poor substitute, exhibiting a Km of approximately 5 mM with a rate only 1/15 that of acetyl-CoA (Vmax ~0.17 µmol min⁻¹ mg⁻¹) for the same exchange reaction [1]. In a complementary system—a single-chain multi-domain long-chain acyl-CoA carboxylase—acetyl-CoA (C2) exhibits a Km of 2.0 ± 0.3 mM and kcat of 0.77 ± 0.05 s⁻¹, compared to propionyl-CoA (C3) with Km 2.2 ± 0.5 mM and kcat 0.54 ± 0.07 s⁻¹, and butyryl-CoA (C4) with Km 0.82 ± 0.16 mM and kcat 0.35 ± 0.03 s⁻¹ [3]. These data confirm that acetyl-CoA occupies a distinct enzymatic recognition space that cannot be satisfied by CoA or other short-chain acyl-CoA analogs.

Substrate Specificity Kinetics

Reported

Km acetyl-CoA 1500 µM vs CoA 50 µM (30-fold); propionyl-CoA Vmax ~7% of acetyl-CoA

Reported enzymatic distinctness confirms acetyl-CoA is not interchangeable with CoA or short-chain analogs

CO dehydrogenase and acyl-CoA carboxylase kinetic data (Raybuck 1988; Tran 2015)

Evidence Dimension	Michaelis constant (Km) for substrate recognition
Target Compound Data	Acetyl-CoA: Km = 1500 µM (CO dehydrogenase/acetyl-CoA synthase exchange); Km = 2.0 ± 0.3 mM (acyl-CoA carboxylase); kcat = 0.77 ± 0.05 s⁻¹
Comparator Or Baseline	Coenzyme A: Km = 50 µM (CO dehydrogenase exchange, 30-fold lower); Propionyl-CoA: Km ≈ 5 mM, Vmax 1/15 of acetyl-CoA (same system); Km 2.2 ± 0.5 mM, kcat 0.54 ± 0.07 s⁻¹ (acyl-CoA carboxylase)
Quantified Difference	30-fold higher Km for acetyl-CoA vs CoA in CO dehydrogenase exchange; acetyl-CoA kcat 1.4-fold higher than propionyl-CoA in acyl-CoA carboxylase; propionyl-CoA Vmax only ~7% of acetyl-CoA in exchange reaction
Conditions	CO dehydrogenase/acetyl-CoA synthase exchange assay (³²P-labeled CoA, Clostridium thermoaceticum, pH 7.5, 25°C); acyl-CoA carboxylase kinetic assay (25°C, pH 7.5, 100 mM phosphate)

Why This Matters

These kinetic constants quantitatively demonstrate that acetyl-CoA trisodium is enzymatically non-substitutable by CoA or by short-chain acyl-CoA analogs for acetyl-transfer reactions, validating its procurement as a specific and irreplaceable substrate for acetyltransferase, CAT reporter, and HAT epigenetic assays.

• [1] Raybuck SA, Bastian NR, Orme-Johnson WH, Walsh CT. Kinetic characterization of the carbon monoxide-acetyl-CoA (carbonyl group) exchange activity of the acetyl-CoA synthesizing CO dehydrogenase from Clostridium thermoaceticum. Biochemistry. 1988;27(20):7698-7702. doi:10.1021/bi00420a019. View Source
• [2] Bibgraph / PubMed (Japanese translation). Kinetic characterization of [3'-³²P]CoA/acetyl-CoA exchange: Km(acetyl-CoA) = 1500 µM, Km(CoA) = 50 µM, Vmax = 2.5 µmol min⁻¹ mg⁻¹. View Source
• [3] Tran TH, Hsiao YS, Jo J, Chou CY, Dietrich LEP, Stein T, Tong L. Structure and function of a single-chain, multi-domain long-chain acyl-CoA carboxylase. Nature. 2015;518(7537):120-124. doi:10.1038/nature13912. Extended Data Table 1. View Source

CAT Reporter Gene Assay Substrate Affinity

In the widely used chloramphenicol acetyltransferase (CAT) reporter gene assay system, wild-type CATIII (EC 2.3.1.28) from Escherichia coli exhibits a Km for acetyl-CoA of 0.093 mM, as documented in the BRENDA enzyme database from multiple independent mutant-characterization studies [1][2]. Site-directed mutagenesis studies consistently reference this wild-type Km as the benchmark: the CATIII(K14E/H195A/K217E) mutant displays a Km for acetyl-CoA of 0.107 mM compared to 0.093 mM for wild-type, while the K14/K217E double mutant shows Km = 0.166 mM vs 0.093 mM wild-type [1]. For the CAT enzyme from Staphylococcus haemolyticus (pSCS5), the Km for acetyl-CoA is 51.8 µM, demonstrating organism-specific affinity variation [3]. The standard CAT assay protocol employs acetyl-CoA at 0.5 mM—approximately 5.4-fold above the wild-type CATIII Km—to ensure saturating substrate conditions . The trisodium form is explicitly used in these standardized protocols, and procurement of acetyl-CoA trisodium ensures compatibility with the vast published CAT assay literature.

CAT Assay Affinity Benchmark

Assay context

Wild-type CATIII Km = 0.093 mM; standard assay concentration 0.5 mM (5.4× Km)

Provides quantitative benchmark for CAT reporter assay validation and lot consistency

E. coli CATIII wild-type (BRENDA); organism-specific affinity variation reported

Evidence Dimension	Km for acetyl-CoA substrate in CAT reporter enzyme system
Target Compound Data	Acetyl-CoA trisodium: Km = 0.093 mM for wild-type E. coli CATIII; standard assay concentration 0.5 mM
Comparator Or Baseline	Mutant CATIII variants: Km ranges from 0.095 mM (F24A/Y25F/L29A) to 0.166 mM (K14/K217E); S. haemolyticus CAT: Km = 51.8 µM
Quantified Difference	Wild-type Km 0.093 mM; standard assay concentration (0.5 mM) provides ~5.4-fold excess over Km, ensuring saturation
Conditions	CATIII enzyme assay, pH 7.8, 22–37°C, E. coli and S. haemolyticus enzyme sources

Why This Matters

The well-characterized Km of 0.093 mM for wild-type CATIII provides a quantitative benchmark for assay validation and troubleshooting; procurement of acetyl-CoA trisodium from a supplier verifying ≥93% HPLC purity ensures that the effective substrate concentration matches the published kinetic parameters, minimizing lot-to-lot variability in reporter gene quantification.

• [1] BRENDA Enzyme Database. EC 2.3.1.28 (chloramphenicol acetyltransferase). Km-value for acetyl-CoA: 0.093 mM for wild-type CATIII (E. coli). Protein Variant entries: 486736. View Source
• [2] BRENDA. EC 2.3.1.28. CATIII(K14E/H195A/K217E) hybrid trimer: Km acetyl-CoA 0.107 mM vs 0.093 mM wild-type; K14/K217E: Km 0.166 mM vs 0.093 mM wild-type. View Source
• [3] Shaw WV, Packman LC, Burleigh BD, Dell A, Morris HR, Hartley BS. Primary structure of a chloramphenicol acetyltransferase specified by R plasmids. Nature. 1979;282(5741):870-872. doi:10.1038/282870a0. Km acetyl-CoA: 51.8 µM for S. haemolyticus CAT. View Source

Acetyl Coenzyme A Trisodium: Application Scenarios

CAT Reporter Gene Assays

The trisodium salt of acetyl-CoA is the substrate form used in the standardized CAT reporter assay, where cell lysates are incubated with [¹⁴C]chloramphenicol and 0.5 mM acetyl-CoA to quantify CAT expression . The wild-type CATIII Km of 0.093 mM for acetyl-CoA ensures that the standard 0.5 mM working concentration provides saturating conditions [1]. The trisodium counterion avoids lithium-mediated enzyme inhibition documented for acetyl-CoA synthetase-containing lysates [2], and the 100 mg/mL solubility enables preparation of concentrated stocks that do not dilute the assay mixture.

HAT and Epigenetic Acetylation Assays

Acetyl-CoA trisodium serves as the sole acetyl-group donor for histone acetyltransferases (HATs, EC 2.3.1.48), which catalyze post-translational acetylation of histone lysine residues—a central epigenetic regulatory mechanism . HAT enzymes exhibit Km values for acetyl-CoA in the range of 0.5–5 µM, well within the physiological acetyl-CoA concentration range of 20–200 µM [3]. The trisodium form's membrane impermeability is advantageous for in vitro HAT assays, preventing unintended cellular uptake that could confound cell-based epigenetic studies, while ensuring the acetyl-CoA pool remains accessible exclusively to recombinant or immunoprecipitated enzyme in the reaction mixture .

TCA Cycle & Fatty Acid Biosynthesis Reconstitution

Acetyl-CoA trisodium is the physiological entry substrate for the TCA cycle via citrate synthase (condensation with oxaloacetate) and the obligate precursor for de novo fatty acid biosynthesis via acetyl-CoA carboxylase [4]. The trisodium salt's verified stability at pH 3.5–5.0 and 100°C for 15 min supports heat-step quenching protocols in multi-enzyme pathway reconstitution experiments . The substrate specificity data—30-fold Km differentiation from CoA and distinct kinetic parameters from propionyl-CoA and butyryl-CoA—confirm that acetyl-CoA trisodium is the biochemically correct substrate for pathway reconstitution where metabolic flux partitioning between competing acyl-CoA substrates is being quantitatively modeled [5].

Application

Selection Property

Validation Focus

CAT Reporter Gene Assays

Sodium counterion form compatible with lysate-based acetyl-CoA synthetase activity

Substrate saturation consistency in standard 0.5 mM CAT protocol

HAT and Epigenetic Acetylation Assays

Membrane impermeability maintains acetyl-CoA pool for in vitro acetylation reactions

Histone acetyltransferase substrate-specific activity verification

TCA Cycle & Fatty Acid Biosynthesis Reconstitution

Verified thermal stability at acidic pH supports heat-step quenching

Metabolic flux partitioning accuracy in multi-enzyme pathway reconstitution

• [1] BRENDA Enzyme Database. EC 2.3.1.28. Wild-type CATIII Km for acetyl-CoA: 0.093 mM. View Source
• [2] Roughan PG, Ohlrogge JB. On the assay of acetyl-CoA synthetase activity in chloroplasts and leaf extracts. Anal Biochem. 1994;216(1):77-82. doi:10.1006/abio.1994.1010. View Source
• [3] Sivanand S, Viney I, Wellen KE. Spatiotemporal control of acetyl-CoA metabolism in chromatin regulation. Trends Biochem Sci. 2018;43(1):61-74. doi:10.1016/j.tibs.2017.11.004. HAT Km ~0.5–5 µM; cellular acetyl-CoA ~20–200 µM. View Source
• [4] Pietrocola F, Galluzzi L, Bravo-San Pedro JM, Madeo F, Kroemer G. Acetyl coenzyme A: a central metabolite and second messenger. Cell Metab. 2015;21(6):805-821. View Source
• [5] Raybuck SA et al. Biochemistry. 1988;27(20):7698-7702; Tran TH et al. Nature. 2015;518:120-124. Km acetyl-CoA vs CoA and short-chain acyl-CoAs. View Source